Cas no 100159-47-5 (1-(benzyloxy)-1H-pyrazole)

• Product Name: 1-(benzyloxy)-1H-pyrazole
• CAS No: 100159-47-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD12026321
• CID: 1125431
• PubChem ID: 10058015
• Update Time: 2025-04-20

1-(benzyloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-phenylmethoxypyrazole
• 1-Benzyloxypyrazole
• 1-(benzyloxy)pyrazole
• 1H-Pyrazole, 1-(phenylmethoxy)-
• CTK0G9018
• ACMC-20m38s
• SureCN99339
• 1-benzyloxy-pyrazol
• 1-benzyloxy-1H-pyrazole
• 1-(benzyloxy)-1H-pyrazole
• DTXSID70434833
• D74248
• SCHEMBL99339
• N-benzyloxypyrazole
• AKOS005263920
• DB-336849
• CS-0080698
• EN300-301529
• 100159-47-5
• XQEPQBYKPDAGIZ-UHFFFAOYSA-N

• MDL： MFCD12026321
• Inchi： 1S/C10H10N2O/c1-2-5-10(6-3-1)9-13-12-8-4-7-11-12/h1-8H,9H2
• InChI Key： XQEPQBYKPDAGIZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 456.18798
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05
• LogP: 1.51190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives